Cas no 252852-44-1 (Benzene,1-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-3,5-difluoro-)
252852-44-1 structure
Product Name:Benzene,1-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-3,5-difluoro-
CAS No:252852-44-1
MF:C20H28F2
MW:306.433133125305
CID:246563
PubChem ID:53447371
Update Time:2025-04-19
Benzene,1-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-3,5-difluoro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-3,5-difluoro-
- 1-[4-(4-ethylcyclohexyl)cyclohexyl]-3,5-difluorobenzene
- 4-(3,5-Difluorophenyl)-4'-ethyl-1,1'-bi(cyclohexyl)
- benzene, 1-(4'-ethyl[1,1'-bicyclohexyl]-4-yl)-3,5-difluoro-
- LogP
- DTXSID20703440
- 252852-44-1
- 1~4~-Ethyl-3~3~,3~5~-difluoro-1~1~,1~2~,1~3~,1~4~,1~5~,1~6~,2~1~,2~2~,2~3~,2~4~,2~5~,2~6~-dodecahydro-1~1~,2~1~:2~4~,3~1~-terphenyl
-
- Inchi: 1S/C20H28F2/c1-2-14-3-5-15(6-4-14)16-7-9-17(10-8-16)18-11-19(21)13-20(22)12-18/h11-17H,2-10H2,1H3
- InChI Key: CRUMPIZCOQDADR-UHFFFAOYSA-N
- SMILES: FC1C=C(C=C(C=1)C1CCC(CC1)C1CCC(CC)CC1)F
Computed Properties
- Exact Mass: 306.21604
- Monoisotopic Mass: 306.216
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
- XLogP3: 7.9
Experimental Properties
- Density: 1.032
- Boiling Point: 364.9°C at 760 mmHg
- Flash Point: 146.9°C
- Refractive Index: 1.499
- PSA: 0
Benzene,1-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-3,5-difluoro- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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